![molecular formula C19H34O3 B157954 (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester CAS No. 10075-07-7](/img/structure/B157954.png)
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester
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Overview
Description
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester, also known as HODE, is a naturally occurring fatty acid metabolite. It is produced from linoleic acid, which is an essential fatty acid found in plant oils. HODE has been studied extensively for its potential medical applications, particularly in the treatment of inflammation and cancer.
Mechanism of Action
The exact mechanism of action of (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester is not fully understood. However, studies have shown that it can modulate various signaling pathways in cells. For example, (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester has been shown to activate the peroxisome proliferator-activated receptor (PPAR) pathway, which is involved in the regulation of lipid metabolism and inflammation.
Biochemical and Physiological Effects:
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester has been shown to have antioxidant effects. It can scavenge free radicals, which are molecules that can cause oxidative damage to cells.
Advantages and Limitations for Lab Experiments
One advantage of using (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester in lab experiments is that it is a naturally occurring substance. This means that it is less likely to have toxic effects compared to synthetic compounds. However, one limitation is that (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester is difficult to isolate and purify, which can make it challenging to study.
Future Directions
There are several future directions for research on (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester. One area of interest is the development of (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester-based therapies for inflammatory diseases and cancer. Another area of research is the identification of the specific signaling pathways that are modulated by (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester. This could lead to the development of more targeted therapies.
Conclusion:
In conclusion, (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester is a naturally occurring fatty acid metabolite that has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and antioxidant properties. While there are still many unanswered questions about its mechanism of action, (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester holds promise as a potential treatment for a variety of diseases.
Synthesis Methods
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester can be synthesized from linoleic acid through a process called autoxidation. This process involves the reaction of linoleic acid with oxygen in the presence of heat and light. The resulting product is a mixture of different isomers of (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester, including the (9S,10E,12Z)-isomer.
Scientific Research Applications
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its anti-inflammatory properties. (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. This makes (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.
Another area of research has focused on the potential anti-cancer properties of (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester. Studies have shown that (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester can induce apoptosis, or programmed cell death, in cancer cells. This suggests that (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester could be used as a chemotherapeutic agent to treat various types of cancer.
properties
CAS RN |
10075-07-7 |
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Product Name |
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid methyl ester |
Molecular Formula |
C19H34O3 |
Molecular Weight |
310.5 g/mol |
IUPAC Name |
methyl (9S,10E,12Z)-9-hydroxyoctadeca-10,12-dienoate |
InChI |
InChI=1S/C19H34O3/c1-3-4-5-6-7-9-12-15-18(20)16-13-10-8-11-14-17-19(21)22-2/h7,9,12,15,18,20H,3-6,8,10-11,13-14,16-17H2,1-2H3/b9-7-,15-12+/t18-/m1/s1 |
InChI Key |
WRXGTVUDZZBNPN-QPHMHISKSA-N |
Isomeric SMILES |
CCCCC/C=C\C=C\[C@H](CCCCCCCC(=O)OC)O |
SMILES |
CCCCCC=CC=CC(CCCCCCCC(=O)OC)O |
Canonical SMILES |
CCCCCC=CC=CC(CCCCCCCC(=O)OC)O |
Origin of Product |
United States |
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